Cas no 500285-77-8 (Acetonitrile, (butylmethylamino)- (9CI))

Acetonitrile, (butylmethylamino)- (9CI) structure
500285-77-8 structure
Product Name:Acetonitrile, (butylmethylamino)- (9CI)
CAS No:500285-77-8
MF:C7H14N2
MW:126.199461460114
CID:1022298
PubChem ID:231127
Update Time:2025-04-20

Acetonitrile, (butylmethylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, (butylmethylamino)- (9CI)
    • NSC-26717
    • SCHEMBL11396354
    • AKOS000192258
    • ACETONITRILE,(BUTYLMETHYLAMINO)-
    • 500285-77-8
    • [butyl(methyl)amino]acetonitrile
    • NSC26717
    • Inchi: 1S/C7H14N2/c1-3-4-6-9(2)7-5-8/h3-4,6-7H2,1-2H3
    • InChI Key: AYIYDBTYVKGXAE-UHFFFAOYSA-N
    • SMILES: N(C)(CC#N)CCCC

Computed Properties

  • Exact Mass: 126.115698455g/mol
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 27Ų

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